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2-Cycloocten-1-one structure and properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Cycloocten-1-one

CAS No.: 1728-25-2

Cat. No.: S678875

Molecular Structure & Basic Properties

The following table summarizes the fundamental identifiers and properties of 2-Cycloocten-1-one. [1] [2]

Property Value |/ Description

Chemical Name 2-Cycloocten-1-one [1]

CAS Registry Number 23202-10-0; 1728-25-2 (synonym) [1] [2]

Molecular Formula CgH120 [1] [2]

Molecular Weight 124.18 g/mol [1] [2]

IUPAC Standard InChl InChI=1S/C8H120/c9-8-6-4-2-1-3-5-7-8/h4,6H,1-

3,5,7H2/b6-4- [2]

IUPAC Standard InChiKey NSHQAIKRVDXIMX-XQRVVYSFSA-N [2]
Synonym (22)-cyclooct-2-en-1-one; Cyclooctenone [1]
Canonical SMILES C1CCC=CC(=0)CC1 [1]

Isomeric SMILES C1CC/C=C\C(=0)CC1[1]
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Property Value |/ Description

Boiling Point 195 - 197 °C [1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor 1[1]

Count

Rotatable Bond Count 0 [1]

Exact Mass 124.088815002 [1]

Topological Polar Surface Area  17.07000 A2 [1]

(PSA)
LogP 2.08 (XLogP3: 2) [1]
Complexity 125 [1]

Experimental Protocols & Catalytic Applications

2-Cycloocten-1-one is not only a product but also a participant and indicator in various chemical reactions,

especially in catalytic oxidation studies. [1] [3]

Selective Epoxidation of cis-Cyclooctene

A significant application of cis-cyclooctene, a closely related compound, is its selective epoxidation to form
cyclooctene epoxide. This reaction is efficiently catalyzed by solubilized gold (Au) atom clusters under mild

conditions using molecular oxygen (O,). [3]

e Catalyst System: Solubilized Au clusters (7-8 atoms) are formed in situ from various Au sources
(e.g., Au/SiO,, AuCl, AuCl3) and stabilized by ligands derived from oxidized hydrocarbon products. [3]

¢ Reaction Role: These Au clusters generate initiators and propagators to trigger the onset of an auto-

oxidation reaction with a high apparent turnover frequency (440 s™1). [3]
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¢ Key Findings: The catalytic activity is linked to the solubilized Au clusters, not the initial solid Au
material. The reaction proceeds even after hot filtration to remove solid catalysts, and the filtrate
remains active without an induction period. [3]

¢ Reaction Profile: Typically involves an induction period (~2 hours for some catalysts) followed by a
rapid auto-oxidation phase, achieving high epoxide selectivity (=80% at 50% conversion). [3]

The following diagram illustrates the role of gold clusters in the catalytic cycle for the epoxidation of
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Diagram of the Au cluster-catalyzed epoxidation mechanism, showing the initiation and auto-oxidation

cycle.

Synthesis Guidance for 2-Cycloocten-1-one

The table below outlines selected synthetic routes from the literature for obtaining 2-Cycloocten-1-one. [1]
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Temperature /

Reagent /| Condition Solvent . Notes Reference
Time
IBX * 4-methoxypyridine- Dimethyl 25°C /18 Reagents, reaction [1]
N-oxide complex sulfoxide hours time, product
(DMSO) distribution
Copper(ll) hexafluoro-2,4-  Toluene 150°C/4 [1]
pentanedionate hours
(Photo-irradiation) Hexane 20 °C /1 hour Reaction requires [1]
irradiation

The workflow for synthesizing 2-Cycloocten-1-one, based on the provided literature, can be visualized as

follows.

Oxidation with Solvent: DMSO .
IBX complex 25°C, 18h

Reaction with Solvent: Tolueneb
Cu(Il) complex 150°C, 4h

Solvent: Hexane|=
20°C, 1h

2-Cycloocten-1-one

Photo-irradiation

Click to download full resolution via product page

Workflow of synthesis routes for 2-Cycloocten-1-one from literature guidance.

Key Experimental Considerations

e Purity and Stabilizers: Commercial cyclic alkenes may contain stabilizers that need removal (e.g.,
by distillation or KOH treatment) for oxidation reactions to proceed effectively. [3]

e Catalyst Stability: The active catalytic species (e.g., Au clusters) can be stable for weeks when
stored in the dark, allowing reaction filtrates to be used for initiating fresh batches. [3]
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e Product Distribution: In the epoxidation of cis-cyclooctene, the main product is the epoxide, with
minor amounts of 2-cycloocten-1-ol, 2-cycloocten-1-one, and 1,2-cyclooctanediol. [3] The presence
of 2-Cycloocten-1-one as a byproduct confirms its relevance in the reaction network.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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